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Compound of Interest

Compound Name: Propargylamine hydrochloride

Cat. No.: B014468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

propargylamine hydrochloride in a laboratory setting. Adherence to these procedures is

critical to mitigate risks and ensure a safe operational environment.

Immediate Safety and Operational Plan
Propargylamine hydrochloride is a hazardous chemical that can cause skin, eye, and

respiratory irritation.[1][2] Ingestion may also be harmful.[2][3] Therefore, strict adherence to

safety protocols is mandatory.

Engineering Controls and Personal Protective
Equipment (PPE)
All handling of propargylamine hydrochloride should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1] An eyewash station and safety shower must be

readily accessible.[1] The following Personal Protective Equipment (PPE) is required:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[1][3]

Protects against splashes and

dust.

Hand Protection Nitrile gloves.[4]
Provides a barrier against skin

contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with appropriate

cartridges (e.g., type P2)

should be used, especially

when handling the powder

outside of a fume hood or if

dust is generated.[1][5]

Prevents inhalation of irritating

dust particles.

Protective Clothing A laboratory coat.[4]
Protects skin and personal

clothing from contamination.

Handling and Storage Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1][6]

Refrigeration (2-8°C) is recommended for storage.[5]

Handling:

Before handling, ensure all required PPE is correctly worn.

Conduct all weighing and solution preparation within a certified chemical fume hood to

minimize inhalation exposure.

Avoid generating dust.[1][6]
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Use dedicated, clean spatulas and glassware.

After handling, thoroughly wash hands and any exposed skin with soap and water.[1][6]

Clean the work area and any equipment used with a suitable solvent and dispose of the

cleaning materials as hazardous waste.

Emergency Response Plan
In the event of an emergency, follow these procedures:

Emergency Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[1] Seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[1] Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration.[1] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cups of water or milk.[1]

Seek immediate medical attention.

Spill

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal.[1][6] Ventilate

the area. For larger spills, evacuate the area

and contact your institution's environmental

health and safety department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/06312.pdf
https://images-na.ssl-images-amazon.com/images/I/51dtpNPu70L.pdf
https://pim-resources.coleparmer.com/sds/06312.pdf
https://pim-resources.coleparmer.com/sds/06312.pdf
https://pim-resources.coleparmer.com/sds/06312.pdf
https://pim-resources.coleparmer.com/sds/06312.pdf
https://pim-resources.coleparmer.com/sds/06312.pdf
https://images-na.ssl-images-amazon.com/images/I/51dtpNPu70L.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
The disposal of propargylamine hydrochloride and its contaminated materials must be

handled as hazardous waste in accordance with all federal, state, and local regulations.[1]

Waste Collection:

Collect all solid waste, including contaminated PPE and cleaning materials, in a clearly

labeled, sealed container for hazardous waste.

Aqueous solutions should be collected in a separate, labeled hazardous waste container.

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste" and

the full chemical name: "Propargylamine hydrochloride."

Storage of Waste: Store waste containers in a designated, secure area away from

incompatible materials.

Arranging for Disposal: Contact your institution's environmental health and safety department

to arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of

this chemical down the drain or in regular trash.

Quantitative Data Summary
Parameter Value Reference

CAS Number 15430-52-1 [1][6]

Molecular Weight 91.54 g/mol [6]

Appearance Brown powder [1][6]

Melting Point 179-182 °C [5]

Occupational Exposure Limits

(PEL, TLV)
Not Established [1]

Visual Workflow and Logic Diagrams
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Caption: Workflow for the safe handling of propargylamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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